Cas no 3600-64-4 (4,4'-pentane-3,3-diyldiphenol)

• Product Name: 4,4'-pentane-3,3-diyldiphenol
• CAS No: 3600-64-4
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 1475401
• PubChem ID: 2288503
• Update Time: 2025-04-21

4,4'-pentane-3,3-diyldiphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-pentane-3,3-diyldiphenol
• 3,3-Bis(4-hydroxyphenyl)pentane
• phenol, 4,4'-(1-ethylpropylidene)bis-
• 4-[3-(4-hydroxyphenyl)pentan-3-yl]phenol
• NS00009708
• 4,4'-(1-Ethylpropane-1,1,-diyl)diphenol
• Q15726083
• RKSBPFMNOJWYSB-UHFFFAOYSA-N
• 3,3bis(4-hydroxyphenyl)pentane
• BDBM50001002
• CHEMBL1782331
• AB00120638-01
• 3,3-Bis(p-hydroxyphenyl)pentane
• SCHEMBL258649
• 3600-64-4
• DTXSID70367798
• CHEBI:79719
• 3-bis(4-hydroxyphenyl)pentane
• DTXCID20318836

• Inchi： 1S/C17H20O2/c1-3-17(4-2,13-5-9-15(18)10-6-13)14-7-11-16(19)12-8-14/h5-12,18-19H,3-4H2,1-2H3
• InChI Key： RKSBPFMNOJWYSB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)(CC)CC

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46